Cas no 89741-58-2 (Benzoic acid, carbonylbis[cyano-)

• Product Name: Benzoic acid, carbonylbis[cyano-
• CAS No: 89741-58-2
• MF: C₁₇H₈N₂O₅
• MW: 320.25582408905
• CID: 590518
• PubChem ID: 71325900
• Update Time: 2025-04-19

Benzoic acid, carbonylbis[cyano- Chemical and Physical Properties

Names and Identifiers

• 2-(2-carboxy-6-cyanobenzoyl)-3-cyanobenzoic acid
• 89741-58-2
• 2,2'-Carbonylbis(3-cyanobenzoic acid)
• DTXSID80755167
• Benzoic acid, carbonylbis[cyano-

• Inchi： 1S/C17H8N2O5/c18-7-9-3-1-5-11(16(21)22)13(9)15(20)14-10(8-19)4-2-6-12(14)17(23)24/h1-6H,(H,21,22)(H,23,24)
• InChI Key： MNBNDKNMGGNLCR-UHFFFAOYSA-N
• SMILES： O=C(C1C(C#N)=CC=CC=1C(=O)O)C1C(C#N)=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 320.04332136g/mol
• Monoisotopic Mass: 320.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 139Ų